Cas no 333963-42-1 (Cyclopenta[b]pyran-5-heptanoic acid, 2-[(3S)-1,1-difluoro-3-methylpentyl]octahydro-2-hydroxy-6-oxo-, (2R,4aR,5R,7aR)-)

• Product Name: Cyclopenta[b]pyran-5-heptanoic acid, 2-[(3S)-1,1-difluoro-3-methylpentyl]octahydro-2-hydroxy-6-oxo-, (2R,4aR,5R,7aR)-
• CAS No: 333963-42-1
• MF: C₂₁H₃₄F₂O₅
• MW: 404.488474369049
• CID: 831462
• PubChem ID: 16757521
• Update Time: 2025-04-19

Cyclopenta[b]pyran-5-heptanoic acid, 2-[(3S)-1,1-difluoro-3-methylpentyl]octahydro-2-hydroxy-6-oxo-, (2R,4aR,5R,7aR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyran-5-heptanoic acid, 2-[(3S)-1,1-difluoro-3-methylpentyl]octahydro-2-hydroxy-6-oxo-, (2R,4aR,5R,7aR)-
• Cobiprostone
• SPI 8811
• 7-[(2R,4aR,5R,7aR)-2-[(3S)-1,1-difluoro-3-methylpentyl]-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-yl]heptanoic acid
• Cyclopenta(b)pyran-5-heptanoic acid, 2-((3S)-1,1-difluoro-3-methylpentyl)octahydro-2-hydroxy-6-oxo-, (2R,4aR,5R,7aR)-
• UNII-IL870Q3Z8I
• 7-((2R,4aR,5R,7aR)-2-((3S)-1,1-Difluoro-3-methylpentyl)-2-hydroxy-6- oxooctahydrocyclopenta(b)pyran-5-yl)heptanoic acid
• COBIPROSTONE [INN]
• 7-((2R,4aR,5R,7aR)-2-((S)-1,1-Difluoro-3-methylpentyl)-2-hydroxy-6-oxooctahydrocyclopenta[b]pyran-5-yl)heptanoic acid
• SCHEMBL352534
• Cobiprostone [USAN:INN]
• DB05514
• cobiprostona
• 7-((2R,4aR,5R,7aR)-2-((3S)-1,1-difluoro-3-methylpentyl)-2-hydroxy-6-oxo-octahydrocyclopenta(b)pyran-5-yl)heptanoic acid
• Cobiprostone [USAN]
• COBIPROSTONE [WHO-DD]
• DTXCID90109516
• SDDSJMXGJNWMJY-BRHAQHMBSA-N
• Q27280783
• D08893
• 7-[(2R,4aR,5R,7aR)-2-[(3S)-1,1-difluoro-3-methylpentyl]-2-hydroxy-6-oxo-octahydrocyclopenta[b]pyran-5-yl]heptanoic acid
• NS00071910
• 7-[(2R,4aR,5R,7aR)-2-[(3S)-1,1-Difluoro-3-methylpentyl]-2-hydroxy-6-oxooctahydrocyclopenta[b]pyran-5-yl]heptanoic acid
• cobiprostonum
• IL870Q3Z8I
• SPI-8811
• CHEMBL2103799
• RU-8811
• Cobiprostone (USAN)
• starbld0036967
• DTXSID80187025
• 333963-42-1

• Inchi： 1S/C21H34F2O5/c1-3-14(2)13-20(22,23)21(27)11-10-16-15(17(24)12-18(16)28-21)8-6-4-5-7-9-19(25)26/h14-16,18,27H,3-13H2,1-2H3,(H,25,26)/t14-,15+,16+,18+,21+/m0/s1
• InChI Key： SDDSJMXGJNWMJY-BRHAQHMBSA-N
• SMILES： FC(C[C@@H](C)CC)([C@]1(CC[C@@H]2[C@@H](CCCCCCC(=O)O)C(C[C@H]2O1)=O)O)F

Computed Properties

• Exact Mass: 404.23743050g/mol
• Monoisotopic Mass: 404.23743050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.8Ų